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Compound of Interest

Compound Name: Avapritinib

Cat. No.: B605698 Get Quote

This document provides essential safety and logistical information for the proper disposal of

avapritinib in a laboratory setting. The following procedures are designed to ensure the safety

of personnel and minimize environmental impact, adhering to standard practices for handling

hazardous pharmaceutical waste.

I. Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, it is crucial to handle avapritinib with

appropriate personal protective equipment (PPE).[1][2][3] This includes, but is not limited to,

safety goggles with side-shields, protective gloves, and impervious clothing.[1] All handling of

avapritinib powder should be conducted in a designated area with adequate ventilation, such

as a laboratory fume hood, to avoid inhalation of dust or aerosols.[1][2] An accessible safety

shower and eye wash station should be nearby.[1]

II. Step-by-Step Disposal Procedures for Avapritinib
Waste
The disposal of avapritinib and materials contaminated with it must comply with all applicable

country, federal, state, and local regulations.[1] As a targeted antineoplastic agent, avapritinib
waste is considered hazardous.

Step 1: Waste Segregation and Collection
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Identify Waste Streams: All items that have come into contact with avapritinib are to be

considered contaminated waste. This includes:

Unused or expired avapritinib powder or solutions.

Empty vials and packaging.

Contaminated PPE (gloves, lab coats, etc.).

Laboratory consumables (pipette tips, tubes, flasks, etc.).

Spill cleanup materials.

Use Designated Waste Containers: Collect all avapritinib-contaminated waste in clearly

labeled, sealed, and leak-proof containers. These containers should be designated for

"Hazardous Pharmaceutical Waste" or "Antineoplastic Waste."

Step 2: Managing Spills and Decontamination

In the event of a spill, the following steps should be taken:

Evacuate and Secure the Area: Ensure personnel are moved to a safe location and the spill

area is secured to prevent further contamination.[1][3]

Wear Appropriate PPE: Full personal protective equipment must be worn before addressing

the spill.[1][3]

Contain and Absorb: For liquid spills, use an inert absorbent material such as diatomite or

universal binders to contain the spill.[1] For powder spills, carefully cover with a damp cloth

or absorbent pad to avoid generating dust.

Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with

alcohol.[1]

Dispose of Cleanup Materials: All materials used for cleanup must be disposed of as

hazardous waste according to the procedures outlined in Step 1.[1]

Step 3: Final Disposal
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Professional Waste Disposal Service: The collected hazardous waste containing avapritinib
must be disposed of through a licensed hazardous waste management company. Do not

dispose of avapritinib waste in standard laboratory trash or down the drain.[1]

High-Temperature Incineration: The preferred method for the destruction of antineoplastic

drugs is high-temperature incineration.[4]

III. Quantitative Data Summary
While specific quantitative disposal limits for avapritinib are not publicly available, the following

table summarizes key handling and storage information from safety data sheets.
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Parameter Specification Citation

Recommended Storage

Powder
-20°C, Protect from light, Keep

container tightly sealed.
[2]

Personal Protective Gear

Eye Protection
Safety goggles with side-

shields.
[1]

Hand Protection Protective gloves. [1]

Skin and Body Protection Impervious clothing. [1]

Respiratory Protection
Suitable respirator (especially

when handling powder).
[1]

Emergency Procedures

Skin Contact

Wash off with plenty of water

and remove contaminated

clothing.

[2]

Eye Contact
Flush eyes with running water

for at least 15 minutes.
[2]

Inhalation Remove to fresh air. [2]

Ingestion
Wash out mouth with water; do

not induce vomiting.
[3]

IV. Experimental Protocols
Detailed experimental protocols for the chemical inactivation of avapritinib are not provided in

publicly available safety and regulatory documents. The standard and recommended procedure

is collection and subsequent destruction by a licensed waste disposal service, typically via

high-temperature incineration.

V. Avapritinib Waste Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

avapritinib waste in a laboratory setting.

Preparation & Handling

Waste Generation

Waste Stream Identification

Collection & Storage

Final Disposal

Start: Avapritinib is used in an experiment

Don appropriate Personal Protective Equipment (PPE)

Handle avapritinib in a ventilated fume hood

Waste is generated

Solid Waste (Contaminated consumables, PPE, empty vials)

Solid

Liquid Waste (Unused solutions, rinsates)

Liquid

Spill Cleanup Waste

Spill

Collect in a labeled, sealed hazardous waste container for solids Collect in a labeled, sealed, leak-proof hazardous waste container for liquids Collect in a labeled, sealed hazardous waste container

Store waste in a designated, secure area

Arrange for pickup by a licensed hazardous waste disposal service

End: Waste is incinerated off-site
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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